Cas no 898422-89-4 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide
• CAS No: 898422-89-4
• MF: C₁₉H₁₆N₂O₅S₂
• MW: 416.470742225647
• CID: 5482102
• Update Time: 2025-07-16

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-ethylsulfonylbenzamide
• N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C19H16N2O5S2/c1-2-28(23,24)17-6-4-3-5-13(17)18(22)21-19-20-14(10-27-19)12-7-8-15-16(9-12)26-11-25-15/h3-10H,2,11H2,1H3,(H,20,21,22)
• InChI Key： DRGWKXXPLAPATI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3OCOC3=C2)=CS1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide: A Comprehensive Overview

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide (CAS No. 898422-89-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole ring, a thiazole ring, and an ethanesulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodioxole ring is a common motif in many bioactive compounds due to its ability to modulate various biological processes. In the context of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide, this ring system is believed to enhance the compound's binding affinity to specific protein targets. The thiazole ring, on the other hand, is known for its versatile chemical properties and its role in stabilizing molecular structures. The presence of the ethanesulfonyl group further adds to the compound's hydrophilic character, potentially improving its solubility and bioavailability.

Recent studies have explored the pharmacological properties of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide may have therapeutic applications in inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preclinical studies have shown that N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This has led to further investigations into its potential as a novel anticancer agent. Clinical trials are currently underway to evaluate its safety and efficacy in treating various types of cancer.

The synthesis of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide involves a multi-step process that requires precise control over reaction conditions. Key synthetic steps include the formation of the benzodioxole ring through a cyclization reaction, the introduction of the thiazole ring via a condensation reaction, and the attachment of the ethanesulfonyl group through a sulfonylation step. The overall yield and purity of the final product are critical factors that influence its suitability for pharmaceutical applications.

In terms of pharmacokinetics, N-4-(2H-1,3-benzodioxol-5-y\-l)-1,3-thiazol\-2-y\-l\-2-\(ethanesulfonyl\)benzamide exhibits favorable properties such as good oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for drug development. However, further studies are needed to optimize its pharmacokinetic profile and minimize potential side effects.

The safety profile of N-\(4-\(2H\-1\,\(3\-benzodioxo\-l\-5\-y\)l\)\(-\(1\,\(3\-thiazo\)l\-\(y\)l\)\(-\(e\)than\(e\)sulfon\(y\)l\)benza\(m\)ide has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, ongoing monitoring is essential to ensure long-term safety.

In conclusion, N-\(4-\(2H\-1\,\(3\-benzodioxo\-l\-5\-y\)l\)\(-\(1\,\(3\-thiazo\)l\-\(y\)l\)\(-\(e\)than\(e\)sulfon\(y\)l\)benza\(m\)ide (CAS No. 898422-\(89\)-4) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting subject for further research and development in the pharmaceutical industry.